8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H20FN3O/c21-17-8-6-15(7-9-17)14-24-12-10-20(11-13-24)22-18(19(25)23-20)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,23,25)
• InChI Key: OURCZHRYIWSYPP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=CC=C3)CC4=CC=C(C=C4)F
• Molecular Formula: C20H20FN3O
• Molecular Weight: 337.4 g/mol
• CAS No.: 1189477-17-5

Description

This compound is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich. It’s important to note that Sigma-Aldrich does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

The primary target of the compound “8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one” is BACE1 (Beta-Secretase 1) . BACE1 is a protease enzyme that plays a crucial role in the formation of myelin sheaths in peripheral nerve cells .

Mode of Action

The compound interacts with BACE1 by binding to its active site .

Biochemical Pathways

The compound’s interaction with BACE1 affects the amyloidogenic pathway, which is involved in the production of beta-amyloid, a protein that accumulates in the brains of Alzheimer’s disease patients . By inhibiting BACE1, the compound can potentially reduce the production of beta-amyloid .

Pharmacokinetics

The compound’s molecular weight and formula (c14h16fn3s) suggest that it may have good bioavailability .

Result of Action

The inhibition of BACE1 by the compound could lead to a decrease in the production of beta-amyloid . This could potentially slow down the progression of Alzheimer’s disease, as beta-amyloid accumulation is a key factor in the disease’s pathogenesis .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the pH conditions can affect the solution conformation of the ligand, which in turn influences its binding to the receptor

Advantages and Limitations for Lab Experiments

The advantages of using 8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-oneyl-3-phenyl-1,4,8-triazaspiro[4.5]decane in laboratory experiments include its high solubility and stability, as well as its low toxicity. Furthermore, this compound is easily synthesized using a condensation reaction, and is relatively inexpensive. The main limitation of this compound is that its mechanism of action is not yet fully understood, and further research is needed to elucidate its biochemical and physiological effects.

Future Directions

Given the potential applications of 8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-oneyl-3-phenyl-1,4,8-triazaspiro[4.5]decane in medicinal chemistry, there are a number of future directions for research. These include further investigations into the compound’s mechanism of action, as well as studies to determine its efficacy in the treatment of various diseases. Additionally, further research is needed to explore the potential applications of this compound in other fields, such as drug delivery and nanotechnology. Finally, studies to assess the safety and toxicity of 8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-oneyl-3-phenyl-1,4,8-triazaspiro[4.5]decane are also needed in order to ensure its safe use in clinical trials.

Synthesis Methods

The synthesis of 8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-oneyl-3-phenyl-1,4,8-triazaspiro[4.5]decane has been reported in several studies. The most common method is the condensation reaction of 4-fluorophenylmethyl isocyanate with 2-amino-3-phenylpropane-1,2-diol, followed by cyclization of the resulting intermediate. The reaction is typically carried out in a solvent such as dichloromethane, with the addition of a base such as potassium carbonate. The reaction is usually complete within one hour, and yields a white solid product with a purity of greater than 95%.

Scientific Research Applications

8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-oneyl-3-phenyl-1,4,8-triazaspiro[4.5]decane has been studied for its potential applications in medicinal chemistry. Studies have shown that this compound has a number of biological activities, including anticonvulsant, anti-inflammatory, and anti-cancer activities. Additionally, 8-[(4-fluorophenyl)methyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-oneyl-3-phenyl-1,4,8-triazaspiro[4.5]decane has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. This suggests that this compound may be useful in the treatment of neurological disorders such as Alzheimer's disease.